Cas no 61383-06-0 ( )

• Product Name: &nbsp
• CAS No: 61383-06-0
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 954414
• PubChem ID: 330306
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC317928
• NSC-317928
• DTXSID70317551
• 61383-06-0
•  

• Inchi： 1S/C5H5N5O/c1-10-2-6-4-3(5(10)11)7-9-8-4/h2H,1H3,(H,7,8,9)
• InChI Key： CTWROIWRZJAKKE-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NNN=2)N=CN1C

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 214.5°C
• Refractive Index: 1.873
• PSA: 74.24